Cas no 51707-35-8 (2-(Hydroxymethyl)benzohydrazide)

• Product Name: 2-(Hydroxymethyl)benzohydrazide
• CAS No: 51707-35-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00122691
• CID: 380517
• PubChem ID: 313973
• Update Time: 2025-08-05

2-(Hydroxymethyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzohydrazide
• Benzoic acid,2-(hydroxymethyl)-, hydrazide
• (2-???phenyl)methan-1-ol
• AC1L7OMT
• CTK4J4721
• Maybridge1_004191
• NSC230275
• STOCK1S-58003
• SureCN3412935
• LS-08681
• CHEMBL1873301
• MFCD00122691
• HMS2269N08
• DTXSID80310679
• SR-01000400442-1
• AB00698142-04
• 2-HYDROXYMETHYL-BENZOIC ACID HYDRAZIDE
• NSC-230275
• SCHEMBL3412935
• SMR000386961
• SR-01000400442
• 51707-35-8
• MLS001049135
• HMS553G13
• AKOS001600404
• CS-0314009
• ALBB-025729
• STL356781
• DB-181460
• benzoic acid, 2-(hydroxymethyl)-, hydrazide

• MDL： MFCD00122691
• Inchi： 1S/C8H10N2O2/c9-10-8(12)7-4-2-1-3-6(7)5-11/h1-4,11H,5,9H2,(H,10,12)
• InChI Key： PYUGZJQHOZAYRK-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C(NN)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(Hydroxymethyl)benzohydrazide

2-(Hydroxymethyl)benzohydrazide: A Comprehensive Overview

The compound with CAS No. 51707-35-8, commonly referred to as 2-(Hydroxymethyl)benzohydrazide, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a benzene ring attached to a hydroxymethyl group and a hydrazide functional group, has demonstrated remarkable potential in various applications. Recent advancements in research have further elucidated its properties, making it a subject of interest for both academic and industrial investigations.

2-(Hydroxymethyl)benzohydrazide is known for its ability to participate in a wide range of chemical reactions, including condensation reactions, which are pivotal in the synthesis of bioactive molecules. Its hydrazide group is particularly reactive, enabling it to form complexes with metal ions and participate in the construction of coordination polymers. These polymers have shown promise in applications such as gas storage and catalysis, highlighting the compound's role in materials science.

In the realm of pharmacology, 2-(Hydroxymethyl)benzohydrazide has been explored as a potential precursor for drug development. Researchers have utilized its structural versatility to synthesize bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, recent studies have demonstrated that derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. Such findings underscore its significance in the pursuit of novel therapeutic agents.

The synthesis of 2-(Hydroxymethyl)benzohydrazide involves a multi-step process that typically begins with the preparation of benzohydrazide derivatives. The introduction of the hydroxymethyl group is achieved through nucleophilic substitution or other suitable methods, ensuring the stability and purity of the final product. The compound's synthesis has been optimized in recent years, with researchers focusing on improving yield and reducing reaction times.

One of the most intriguing aspects of 2-(Hydroxymethyl)benzohydrazide is its ability to act as a chelating agent. Its hydrazide group can coordinate with metal ions such as copper(II), iron(III), and zinc(II), forming stable complexes. These metal complexes have been studied for their potential applications in magnetic resonance imaging (MRI) contrast agents and as catalysts in organic transformations. For example, copper complexes derived from this compound have shown enhanced catalytic activity in oxidation reactions, making them valuable tools in green chemistry.

Moreover, 2-(Hydroxymethyl)benzohydrazide has found utility in analytical chemistry as a reagent for the determination of various metal ions. Its high selectivity and sensitivity make it an ideal candidate for developing simple and cost-effective analytical methods. Recent studies have explored its use in the detection of trace amounts of heavy metals in environmental samples, contributing to efforts aimed at monitoring pollution levels.

In terms of environmental applications, 2-(Hydroxymethyl)benzohydrazide has been investigated for its role in remediating heavy metal contamination. By forming stable complexes with toxic metals such as lead and cadmium, it can facilitate their removal from contaminated water sources. This application aligns with growing concerns over water quality and underscores the compound's potential as an eco-friendly solution.

The structural flexibility of 2-(Hydroxymethyl)benzohydrazide also lends itself to applications in polymer chemistry. Researchers have employed this compound as a building block for synthesizing novel polymers with tailored properties. For instance, its incorporation into polymeric networks has resulted in materials with improved mechanical strength and thermal stability. These polymers hold promise for use in advanced composites and high-performance coatings.

In conclusion, 2-(Hydroxymethyl)benzohydrazide (CAS No. 51707-35-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to participate in a wide range of reactions, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future advancements in chemistry and related fields.